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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methodologies for the synthesis of calcium
bromate, Ca(BrO₃)₂, a compound of interest for its oxidizing properties. The following sections

detail the core chemical principles and experimental protocols as documented in historical

chemical literature. This guide is intended to provide a foundational understanding of the early

synthetic routes to this compound.

Synthesis via Disproportionation of Calcium
Hypobromite
One of the earliest and most direct methods for the preparation of calcium bromate involves

the reaction of bromine with a hot aqueous solution of calcium hydroxide.[1] This reaction

proceeds through the formation of an unstable intermediate, calcium hypobromite, which upon

heating, disproportionates to yield calcium bromate and calcium bromide.[2]

Chemical Principles
The overall reaction can be summarized in two main stages:

Formation of Calcium Hypobromite and Calcium Bromide: Elemental bromine is added to a

slurry of calcium hydroxide. In this step, bromine is both oxidized and reduced.

6 Ca(OH)₂ + 6 Br₂ → Ca(BrO₃)₂ + 5 CaBr₂ + 6 H₂O
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A more detailed view of the initial reaction shows the formation of calcium hypobromite and

calcium bromide:

2 Ca(OH)₂ + 2 Br₂ → Ca(BrO₂)₂ + CaBr₂ + 2 H₂O

Disproportionation of Calcium Hypobromite: The reaction mixture is heated, causing the

calcium hypobromite to disproportionate into calcium bromate and calcium bromide.

3 Ca(BrO₂)₂ → Ca(BrO₃)₂ + 2 CaBr₂

Historical Experimental Protocol
While precise quantitative data from early sources is limited, the general procedure is as

follows:

Preparation of Milk of Lime: A suspension of calcium hydroxide in water, known as milk of

lime, is prepared.

Addition of Bromine: Elemental bromine is carefully and slowly added to the hot milk of lime

with constant agitation. The reaction is exothermic.

Heating and Concentration: The resulting solution, containing a mixture of calcium bromate
and calcium bromide, is heated to ensure the complete disproportionation of the hypobromite

intermediate. The solution is then concentrated by evaporation.

Crystallization and Separation: Upon cooling the concentrated solution, calcium bromate,

being less soluble than calcium bromide at lower temperatures, crystallizes out. The

significant difference in the solubility of the two salts is the basis for their separation. The

crystals of calcium bromate are then collected by filtration.

Reaction and Workflow Diagram
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Caption: Workflow for the synthesis of calcium bromate via disproportionation.

Synthesis via Double Displacement Reactions
Another historical approach to the synthesis of calcium bromate is through double

displacement (metathesis) reactions. These methods rely on the precipitation of a sparingly

soluble product to drive the reaction to completion. Two common variations of this method have

been documented.[2]

Chemical Principles
The underlying principle of these reactions is the exchange of ions between two soluble salts in

an aqueous solution, leading to the formation of a new, less soluble salt that precipitates out.

The choice of reactants is guided by the solubility of the products.

Reaction of Calcium Hydroxide and Sodium Bromate:

Ca(OH)₂ + 2 NaBrO₃ → Ca(BrO₃)₂ + 2 NaOH

In this reaction, the lower solubility of calcium bromate compared to the other salts at

certain temperatures allows for its separation.

Reaction of Calcium Sulfate and Barium Bromate:

CaSO₄ + Ba(BrO₃)₂ → Ca(BrO₃)₂ + BaSO₄↓
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This reaction is particularly effective due to the very low solubility of barium sulfate, which

precipitates, leaving calcium bromate in the solution.

Historical Experimental Protocol
Method A: Calcium Hydroxide and Sodium Bromate

Preparation of Solutions: Saturated solutions of calcium hydroxide and sodium bromate are

prepared.

Mixing and Reaction: The solutions are mixed, leading to the formation of calcium bromate
and sodium hydroxide.

Isolation of Calcium Bromate: The resulting solution is concentrated and cooled to

crystallize the calcium bromate. The separation from the highly soluble sodium hydroxide is

achieved through fractional crystallization.

Method B: Calcium Sulfate and Barium Bromate

Preparation of Reactant Slurry/Solution: A slurry of sparingly soluble calcium sulfate is

treated with a solution of barium bromate.

Precipitation of Barium Sulfate: Upon mixing, the highly insoluble barium sulfate precipitates

immediately.

Separation and Crystallization: The barium sulfate precipitate is removed by filtration. The

remaining filtrate, which contains dissolved calcium bromate, is then concentrated by

evaporation and cooled to induce crystallization of the calcium bromate product.

Logical Relationship Diagram for Double Displacement
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Caption: Comparison of two double displacement routes for calcium bromate synthesis.

Electrolytic Preparation
The electrolytic method provides an alternative route to calcium bromate, typically by the

oxidation of a calcium bromide solution.[3] This method was explored as electrochemical

synthesis techniques became more established.

Chemical Principles
In the electrolysis of an aqueous solution of calcium bromide (CaBr₂), the following key

reactions occur at the electrodes:
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Anode (Oxidation): Bromide ions are oxidized to bromate ions. This is a multi-step process.

Br⁻ + 6 OH⁻ → BrO₃⁻ + 3 H₂O + 6 e⁻

Cathode (Reduction): Water is reduced to hydrogen gas and hydroxide ions.

2 H₂O + 2 e⁻ → H₂ (g) + 2 OH⁻

The overall reaction is:

CaBr₂ + 6 H₂O → Ca(BrO₃)₂ + 6 H₂ (g)

Historical Experimental Protocol
Details from early literature on specific parameters are scarce, but a general protocol can be

outlined:

Electrolyte Preparation: An aqueous solution of calcium bromide is prepared and placed in

an electrolytic cell.

Electrolysis: A direct current is passed through the solution using inert electrodes (e.g.,

platinum or graphite). The temperature of the electrolyte is typically controlled.

Product Isolation: As the electrolysis proceeds, the concentration of calcium bromate in the

solution increases. After a sufficient period, the electrolysis is stopped, and the solution is

concentrated by evaporation. Upon cooling, calcium bromate crystallizes out and is

collected by filtration.

Electrolytic Process Workflow
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Caption: Workflow for the electrolytic synthesis of calcium bromate.

Quantitative Data Summary
Detailed quantitative data such as reaction yields from historical preparations are not readily

available in the surveyed literature. However, the solubility of the involved compounds is a

critical quantitative parameter that dictates the feasibility and methodology of the double

displacement reactions and the purification by crystallization.
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Compound Formula
Solubility in Water ( g/100
mL)

Calcium Bromate Ca(BrO₃)₂ 230 (20 °C)[4]

Calcium Bromide CaBr₂
125 (0 °C), 143 (20 °C), 312

(100 °C)[5][6]

Sodium Bromate NaBrO₃
27.5 (0 °C), 36.4 (20 °C), 90.8

(100 °C)[7]

Barium Bromate Ba(BrO₃)₂

Slightly soluble; 0.44 (10 °C),

0.96 (30 °C), 5.39 (100 °C) (as

monohydrate)[8][9]

Calcium Sulfate CaSO₄
Sparingly soluble; ~0.24 (20

°C) (as dihydrate)[10]

Barium Sulfate BaSO₄
Insoluble; ~0.00024 (20 °C)

[11][12]

Sodium Hydroxide NaOH
Highly soluble; ~111 (20 °C)

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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